Cas no 403836-38-4 (ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate)

• Product Name: ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate
• CAS No: 403836-38-4
• MF: C₁₀H₁₅N₃O₃S₂
• MW: 289.374399423599
• CID: 6215927
• PubChem ID: 3621451
• Update Time: 2025-10-27

ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate
• F1016-0484
• ethyl 3-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)propanoate
• HMS2242C21
• SR-01000009975-1
• SMR000018361
• SR-01000009975
• ethyl 3-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)propanoate
• MLS000102990
• CHEMBL1407874
• 403836-38-4
• ethyl 3-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylpropanoate
• AKOS024602580
• REGID_for_CID_3621451
• AB00435415-03

• Inchi： 1S/C10H15N3O3S2/c1-3-16-9(15)4-5-17-6-8(14)11-10-13-12-7(2)18-10/h3-6H2,1-2H3,(H,11,13,14)
• InChI Key： KWEMQERCEXQWJV-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NN=C(C)S1)=O)CCC(=O)OCC

Computed Properties

• Exact Mass: 289.05548370g/mol
• Monoisotopic Mass: 289.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate

Comprehensive Guide to Ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate (CAS No. 403836-38-4)

Ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate (CAS No. 403836-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and crop protection. Below, we delve into its properties, synthesis, applications, and market trends to provide a holistic understanding.

The molecular structure of ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate features a thiadiazole ring coupled with an ester functional group, making it a versatile intermediate in organic synthesis. Its CAS No. 403836-38-4 is often used in patent filings and scientific literature, highlighting its importance in proprietary research. The compound's unique structure contributes to its stability and reactivity, enabling its use in various chemical transformations.

One of the most searched questions about ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate is its role in antimicrobial and antifungal agents. Recent studies suggest that thiadiazole derivatives exhibit promising activity against resistant strains of bacteria and fungi. This aligns with the growing global concern over antimicrobial resistance (AMR), making such compounds highly relevant in modern medicine. Researchers are actively exploring its potential as a scaffold for developing new therapeutic agents.

In the agrochemical sector, CAS No. 403836-38-4 is investigated for its efficacy in crop protection. The 5-methyl-1,3,4-thiadiazol-2-yl moiety is known to interact with key enzymes in pests, offering a mechanism for targeted action. With the increasing demand for sustainable farming solutions, this compound is part of the broader trend toward green chemistry and reduced environmental impact. Companies are investing in research to optimize its use in next-generation pesticides.

The synthesis of ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate typically involves multi-step reactions, including the formation of the thiadiazole ring and subsequent esterification. Patent databases reveal innovative methods to improve yield and purity, addressing common challenges in large-scale production. These advancements are critical for meeting the demands of pharmaceutical and agrochemical manufacturers.

Market trends indicate a rising interest in CAS No. 403836-38-4, driven by its potential in drug discovery and agricultural innovation. Analysts project growth in the thiadiazole derivatives market, fueled by R&D investments and regulatory approvals. For suppliers and researchers, staying updated on these trends is essential for strategic decision-making.

In conclusion, ethyl 3-({(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate (CAS No. 403836-38-4) is a compound of significant scientific and industrial value. Its applications in pharmaceuticals and agrochemicals, coupled with ongoing research, position it as a key player in addressing global challenges like AMR and sustainable agriculture. For those seeking detailed technical data or procurement options, consulting specialized databases and suppliers is recommended.